Cas no 1251618-80-0 (3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one
• CAS No: 1251618-80-0
• MF: C₁₈H₁₀ClFN₄O₂
• MW: 368.749005794525
• CID: 5396237
• Update Time: 2025-07-13

3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

• Inchi： 1S/C18H10ClFN4O2/c19-13-10-11(6-7-14(13)20)17-21-18(26-23-17)16-15(25)8-9-24(22-16)12-4-2-1-3-5-12/h1-10H
• InChI Key： PSIAXOYLWARUMY-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(F)C(Cl)=C3)N=2)=NN(C2=CC=CC=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

Introduction to Compound with CAS No. 1251618-80-0 and Product Name: 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

The compound identified by the CAS number 1251618-80-0 and the product name 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple functional groups, including a 1,2,4-oxadiazole core and a dihydropyridazine moiety, contributes to its unique chemical properties and makes it a promising candidate for further investigation in medicinal chemistry.

Recent research in the area of heterocyclic compounds has highlighted the importance of 1,2,4-oxadiazole derivatives in drug discovery. These compounds are known for their versatility in forming stable structures and their ability to interact with various biological targets. The specific substitution pattern in the 3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one molecule enhances its potential by introducing electron-withdrawing and electron-donating groups that can modulate its reactivity and binding affinity. This balance is crucial for designing molecules that can effectively interact with biological systems without causing adverse effects.

The dihydropyridazine component of the compound is another key feature that contributes to its pharmacological potential. Dihydropyridazines have been studied for their role in various biological processes, including enzyme inhibition and receptor binding. The structural flexibility of this moiety allows for the creation of compounds with tailored properties, making it an attractive scaffold for drug development. In particular, the presence of a phenyl group in the molecule can enhance lipophilicity, which is often a critical factor in drug absorption and distribution.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Studies have shown that 1,2,4-oxadiazole derivatives can exhibit neuroprotective effects by interacting with specific receptors and enzymes involved in neurotransmission. The combination of the dihydropyridazine and 1,2,4-oxadiazole cores in this compound suggests that it may have dual mechanisms of action, which could be particularly beneficial in treating complex neurological conditions. For instance, it may be able to modulate both synaptic transmission and intracellular signaling pathways simultaneously.

Furthermore, the substitution pattern at the phenyl ring and the oxadiazole core provides opportunities for fine-tuning the pharmacokinetic properties of the compound. The chlorine and fluorine atoms at the 3-position of the phenyl ring introduce halogen atoms that are commonly used in drug design to improve metabolic stability and binding affinity. These modifications can enhance the compound's bioavailability and prolong its duration of action, which are essential factors for therapeutic efficacy.

In vitro studies have begun to explore the biological activity of this compound across various assays. Initial results indicate that it may possess inhibitory properties against certain enzymes relevant to inflammation and oxidative stress. These activities are particularly interesting given the growing recognition of inflammation as a key factor in many chronic diseases. By targeting these pathways, the compound could potentially offer therapeutic benefits beyond traditional treatments.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The introduction of the 1,2,4-oxadiazole ring necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the dihydropyridazine moiety requires precise functional group transformations to achieve the desired structure. Advances in synthetic methodologies have made it increasingly feasible to construct these complex heterocycles efficiently.

As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see further development efforts aimed at optimizing its pharmacological properties. Techniques such as computational modeling and high-throughput screening are being employed to identify derivatives with improved activity profiles. These approaches will be instrumental in translating promising candidates like this into viable therapeutic agents.

The regulatory landscape for new pharmaceuticals also plays a crucial role in determining how quickly such compounds can progress through clinical trials and reach patients who need them most. Compliance with international standards ensures that these molecules are safe and effective when used as intended. Companies investing in research like this understand that rigorous testing is essential for gaining regulatory approval but also recognize that time-to-market remains a critical factor.

In conclusion,3-[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one (CAS No. 1251618-80) represents an exciting development in pharmaceutical chemistry with significant potential for future therapeutic applications. Its unique structural features make it a valuable tool for researchers exploring new treatments for neurological disorders among other conditions where modulation of enzyme activity or receptor binding may provide clinical benefits.